Cas no 71780-40-0 (3-Hydroxy-4-hydroxymethyl-benzoic acid methyl ester)

• Product Name: 3-Hydroxy-4-hydroxymethyl-benzoic acid methyl ester
• CAS No: 71780-40-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD08445667
• CID: 561997
• PubChem ID: 13013948
• Update Time: 2025-04-19

3-Hydroxy-4-hydroxymethyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-hydroxy-4-(hydroxymethyl)-, methyl ester
• 3-Hydroxy-4-hydroxymethyl-benzoic acid methyl ester
• METHYL 3-HYDROXY-4-(HYDROXYMETHYL)BENZOATE
• OR6978
• Methyl3-hydroxy-4-(hydroxymethyl)benzoate
• FT-0758291
• WCA78040
• methyl 3-hydroxy-4-hydroxymethylbenzoate
• A934518
• DTXSID40515209
• AS-5322
• SB83953
• MFCD08445667
• AKOS022641009
• 3-Hydroxy-4-(hydroxymethyl)benzoic acid methyl ester
• D75731
• IPKROFXTOPMVEF-UHFFFAOYSA-N
• 71780-40-0
• CS-0096366
• SCHEMBL7893012
• DA-32682

• MDL： MFCD08445667
• Inchi： 1S/C9H10O4/c1-13-9(12)6-2-3-7(5-10)8(11)4-6/h2-4,10-11H,5H2,1H3
• InChI Key： IPKROFXTOPMVEF-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)OC)C=CC=1CO

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.305
• Boiling Point: 331.8°C at 760 mmHg
• Flash Point: 134.7°C
• Refractive Index: 1.578
• PSA: 66.76000
• LogP: 0.67110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters